Cas no 1379095-67-6 (3-hydroxy-1,2-benzoxazole-5-carbaldehyde)

• Product Name: 3-hydroxy-1,2-benzoxazole-5-carbaldehyde
• CAS No: 1379095-67-6
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD18073929
• CID: 5218356
• PubChem ID: 83670166
• Update Time: 2025-05-21

3-hydroxy-1,2-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-carboxaldehyde, 2,3-dihydro-3-oxo-
• 3-hydroxy-1,2-benzoxazole-5-carbaldehyde

• MDL： MFCD18073929
• Inchi： 1S/C8H5NO3/c10-4-5-1-2-7-6(3-5)8(11)9-12-7/h1-4H,(H,9,11)
• InChI Key： NSTABBRGHHFSEN-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(C=O)C=C2)C(=O)N1

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones

Additional information on 3-hydroxy-1,2-benzoxazole-5-carbaldehyde

3-Hydroxy-1,2-Benzoxazole-5-Carbaldehyde: A Comprehensive Overview

The compound 3-hydroxy-1,2-benzoxazole-5-carbaldehyde (CAS No. 1379095-67-6) is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a six-membered benzene ring fused to a three-membered oxazole ring. The presence of a hydroxyl group at position 3 and an aldehyde group at position 5 introduces unique chemical properties and reactivity, making it a subject of interest in both academic and applied research.

Benzoxazoles are known for their versatile chemistry and wide-ranging applications in fields such as pharmaceuticals, agrochemicals, and materials science. The 3-hydroxy-1,2-benzoxazole-5-carbaldehyde structure is particularly intriguing due to the electron-donating hydroxyl group and the electron-withdrawing aldehyde group. These functional groups create a dynamic interplay of electronic effects, influencing the molecule's reactivity, stability, and potential for further chemical modifications.

Recent studies have highlighted the importance of benzoxazole derivatives in drug discovery. For instance, researchers have explored the potential of 3-hydroxy-1,2-benzoxazole-5-carbaldehyde as a scaffold for developing new anti-inflammatory and anticancer agents. The hydroxyl group at position 3 facilitates hydrogen bonding, which is crucial for bioavailability and target binding. Meanwhile, the aldehyde group at position 5 can serve as a reactive site for further functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties.

In addition to its pharmacological applications, 3-hydroxy-1,2-benzoxazole-5-carbaldehyde has shown promise in materials science. Its aromatic system and functional groups make it an ideal candidate for use in organic electronics. For example, researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials. The molecule's ability to undergo various condensation reactions further enhances its utility in designing advanced materials with tailored electronic properties.

The synthesis of 3-hydroxy-1,2-benzoxazole-5-carbaldehyde typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of o-amino phenol derivatives with aldehydes or ketones under acidic or basic conditions. The resulting intermediate is then subjected to oxidation or other transformations to introduce the aldehyde group at position 5. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an analytical standpoint, 3-hydroxy-1,2-benzoxazole-5-carbaldehyde has been extensively studied using modern spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These studies have provided valuable insights into its electronic structure, conformational flexibility, and reactivity under different conditions. Furthermore, computational chemistry methods have been employed to predict its stability, reactivity profiles, and potential interactions with biological targets.

One of the most exciting developments involving 3-hydroxy-1,2-benzoxazole-5-carbaldehyde is its role in fluorescence sensing applications. The molecule's ability to act as a fluorescent probe for detecting metal ions or other analytes has been demonstrated in several recent studies. Its high sensitivity and selectivity make it a valuable tool in analytical chemistry and environmental monitoring.

In conclusion, 3-hydroxy-1,2-benzoxazole-5-carbaldehyde (CAS No. 1379095-67-6) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure combines functional groups that offer both electronic versatility and chemical reactivity. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.